Cas no 1360899-50-8 (1H-Benzimidazol-7-amine, 5-bromo-)

• Product Name: 1H-Benzimidazol-7-amine, 5-bromo-
• CAS No: 1360899-50-8
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• CID: 4816045
• Update Time: 2023-08-19

1H-Benzimidazol-7-amine, 5-bromo- Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1H-benzimidazol-4-amine
• 1H-Benzimidazol-7-amine, 5-bromo-
• 4-Amino-6-bromo-1H-benzimidazole

• Inchi： 1S/C7H6BrN3/c8-4-1-5(9)7-6(2-4)10-3-11-7/h1-3H,9H2,(H,10,11)
• InChI Key： AXWRECIVRQXOGS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)NC=N2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• XLogP3: 1.5
• Topological Polar Surface Area: 54.7